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This guide provides researchers, scientists, and drug development professionals with essential

information and troubleshooting advice to mitigate and understand environmental stress

cracking (ESC) in low durometer Tecoflex™ thermoplastic polyurethanes (TPUs).

Frequently Asked Questions (FAQs)
Q1: What is environmental stress cracking (ESC) and why is it a concern for low durometer

Tecoflex™?

Environmental stress cracking is a type of premature brittle failure that can occur in plastics.[1]

[2] It is caused by the combined action of tensile stress and a chemical agent.[1][2] Low

durometer (softer) Tecoflex™ grades, like other amorphous polymers, can be susceptible to

ESC. This is a significant concern in medical and pharmaceutical applications where device

integrity is critical, as cracking can lead to leaks, device failure, and compromised sterility.[3]

Q2: What are the primary causes of stress cracking in Tecoflex™ tubing and components?

Stress cracking in Tecoflex™ is typically initiated by a combination of three factors:

Tensile Stress: This can be residual stress from processing (e.g., injection molding,

extrusion) or applied stress from the design of the device (e.g., bends in tubing, press-fits).[3]

Chemical Exposure: Contact with certain chemicals, even those that do not chemically

degrade the polymer, can initiate stress cracking.[3][4]
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Time and Temperature: The process of stress cracking can occur over time, and elevated

temperatures can accelerate it.[5]

Q3: Which chemicals are known to potentially cause stress cracking in polyurethanes like

Tecoflex™?

While a specific chemical resistance chart for all low durometer Tecoflex™ grades is not

publicly available, general chemical compatibility for polyurethanes can provide guidance.

Certain classes of chemicals are more likely to induce ESC. These include:

Alcohols (e.g., Isopropyl alcohol)[3]

Plasticizers (migrating from other polymers like PVC)[6]

Certain oils and lubricants[4]

Some cleaning agents and disinfectants[4]

It is crucial to perform compatibility testing with any chemical that will come into contact with the

Tecoflex™ component under end-use conditions.

Troubleshooting Guide
Problem: My Tecoflex™ tubing is showing fine cracks or crazing after being in contact with

another component or fluid.

This is a classic sign of environmental stress cracking. Follow these troubleshooting steps:

Isolate the variables:

What chemicals has the tubing been exposed to?

Is the tubing under any physical stress (bent, stretched, clamped)?

What is the temperature of the environment?

Review the chemical environment:
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Consult the general chemical compatibility chart for polyurethanes (see Table 1).

If the chemical is known to be aggressive towards polyurethanes, consider material

substitution or protecting the Tecoflex™ from exposure.

Assess the mechanical stress:

Are there sharp bends in the tubing? Can the bend radius be increased?

Are components being press-fit, creating hoop stress?

Are there residual stresses from processing? Annealing the component might be an

option, but consult processing guidelines.

Conduct a controlled experiment:

Use the experimental protocol outlined below to test the susceptibility of your Tecoflex™

grade to the specific chemical and stress conditions.

Troubleshooting Workflow for Stress Cracking
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Observe Cracking in Tecoflex™ Component

Is the component under mechanical stress? 
 (e.g., bent, clamped, press-fit)

What is the chemical environment? 
 (e.g., solvents, lipids, cleaning agents)

High Stress Identified Aggressive Chemical Identified

Reduce Mechanical Stress:
- Increase bend radius
- Redesign press-fit
- Anneal component

Change Chemical Environment:
- Substitute chemical
- Isolate component

Conduct Controlled ESC Test 
 (see protocol below)

Problem Resolved

Click to download full resolution via product page

Caption: Troubleshooting workflow for diagnosing and addressing stress cracking.

Data Presentation
Table 1: General Chemical Compatibility of Polyurethanes

Disclaimer: This table provides general guidance for polyurethanes. The chemical resistance of

specific low durometer Tecoflex™ grades may vary. It is imperative to conduct testing under

end-use conditions to confirm compatibility.
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Chemical Class Reagent Example General Compatibility

Acids (dilute) Acetic Acid (10%) Good

Acids (strong) Nitric Acid (conc.) Not Recommended

Alcohols Isopropyl Alcohol Limited to Poor

Ethanol Fair

Aldehydes Formaldehyde Fair

Bases (dilute) Sodium Hydroxide (10%) Good

Bases (strong) Sodium Hydroxide (conc.) Not Recommended

Esters Ethyl Acetate Not Recommended

Ethers Diethyl Ether Not Recommended

Hydrocarbons (aliphatic) Hexane Good

Hydrocarbons (aromatic) Toluene, Xylene Not Recommended

Ketones Acetone, MEK Not Recommended

Oils & Greases Mineral Oil Good

Oxidizing Agents Hydrogen Peroxide (30%) Fair to Poor

Water Deionized Water Excellent

Compatibility Ratings:

Good/Excellent: Little to no effect.

Fair: Some effect, testing is recommended.

Limited/Poor: Significant effect, not recommended for continuous exposure.

Not Recommended: Severe effect.

Experimental Protocols
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Protocol: Bent Strip Method for Evaluating
Environmental Stress Cracking
This protocol is a common method for assessing the ESC resistance of a polymer in the

presence of a specific chemical agent.

1. Objective: To determine the susceptibility of a low durometer Tecoflex™ grade to stress

cracking when exposed to a specific chemical under a constant strain.

2. Materials:

Tecoflex™ test specimens (e.g., 50mm x 10mm x 2mm molded strips).

Test chemical/fluid.

Constant-radius strain jigs (can be custom-made to induce a specific strain level).

Controlled temperature environment (e.g., oven or incubator).

Magnifying glass or low-power microscope.

3. Methodology:

Specimen Preparation:

Ensure all test specimens are processed under the same conditions to minimize variability

in residual stress.

Clean the specimens with a non-aggressive cleaner (e.g., deionized water) and dry them

thoroughly.

Visually inspect each specimen for any pre-existing flaws or cracks.

Applying Strain:

Securely fasten each test specimen into a strain jig. The jig should bend the specimen to a

fixed radius, inducing a known tensile strain on the outer surface.
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Prepare a set of control specimens that are bent in the jigs but not exposed to the

chemical.

Chemical Exposure:

Place the jigged specimens in a sealed container with the test chemical, ensuring the

surface under tension is fully exposed. This can be done by immersion or by applying a

saturated cloth.

Place the control specimens in a separate container without the test chemical.

Incubation:

Place the containers in a controlled temperature environment that simulates the intended

use conditions.

Set a predetermined time for the test (e.g., 24, 48, 72 hours).

Inspection and Evaluation:

At regular intervals, remove the specimens and visually inspect the surface under tension

for any signs of crazing or cracking using a magnifying glass or microscope.

Record the time to the first appearance of cracks for each specimen.

At the end of the test period, compare the chemically exposed specimens to the control

specimens.

4. Data Analysis:

Report the number of specimens that cracked and the time to cracking.

A shorter time to cracking indicates a higher susceptibility to ESC under the tested

conditions.

Visualization of ESC Mechanism
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The following diagram illustrates the mechanism of environmental stress cracking at the

molecular level.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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